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Executive Summary

Butyl octyl ketone, systematically known as 5-tridecanone, represents a specific lipophilic
ketone subclass critical in organic synthesis, pheromone research, and emerging
pharmaceutical applications.[1] In drug development, its utility lies not only as a stable
intermediate but also as a bioactive secondary metabolite found in Trichoderma species and
Glycyrrhiza glabra, exhibiting potential antiproliferative properties.[1]

This guide provides a rigorous analysis of its nomenclature, physicochemical profile, and
synthesis, designed to prevent the structural ambiguity that frequently derails scale-up and
regulatory filing.[1]

Part 1: Nomenclature & Structural Identity
The Precision of Naming

In high-stakes research, the trivial name "butyl octyl ketone" is insufficient.[1] It relies on the
presumption of straight-chain alkyl groups (
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-butyl and

-octyl).[2] However, without explicit "n-" designation, this name could theoretically refer to
isomers like isobutyl octyl ketone or tert-butyl octyl ketone.[1]

To ensure scientific integrity, the IUPAC system is the mandatory standard for documentation.

[1]

IUPAC Derivation Logic[1][2][3]

¢ Principal Chain: The longest carbon chain containing the carbonyl group (

)-[21[3]14]

o Butyl group: 4 carbons.[1][2]

o Carbonyl carbon: 1 carbon.[1][2]
o Octyl group: 8 carbons.[1][2]

o Total:

carbons

Tridecane.[1][2]

e Numbering Priority: The chain is numbered to give the carbonyl group the lowest possible
locant.

o Left-to-Right (Butyl side): Carbonyl is at position 5.[1][2]
o Right-to-Left (Octyl side): Carbonyl is at position 9.[1][2]
o Selection: Position 5.

¢ Final Name:Tridecan-5-one.

Structural Visualization

The following diagram illustrates the numbering priority and the fragmentation of the trivial
name components.
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TUPAC Numbering Priority (Tridecan-5-one)
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Figure 1: Structural deconstruction of Tridecan-5-one, highlighting the IUPAC numbering logic
versus trivial nomenclature components.

Chemical Identifiers Table

Use these identifiers for database verification (PubChem, SciFinder, CAS) to avoid purchasing
iIncorrect isomers.

Identifier Type Value Notes
) Preferred for regulatory filing.
IUPAC Name Tridecan-5-one 2]
) Unique key for the specific 5-
CAS Registry 30692-16-1 )
isomer.[2][5]
Molecular Weight: 198.35
Formula
g/mol .[2][6]
Useful for
SMILES CCCcccceec(=0)cecece cheminformatics/modeling.[1]
[2]
VCTJSLKBPLOIOT- Hash for database linking.[2][5]
InChlKey
UHFFFAOYSA-N [6]

Part 2: Physicochemical Profile & Solubility

Understanding the physical state of 5-tridecanone is vital for process design.[2] It exists near
the solid-liquid phase boundary at room temperature, which impacts handling (requires heating
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for liquid transfer in cold labs).[1]

Property Value

Experimental/Predicted
Context

Melting Point 16-17 °C

Critical: May solidify in cool
storage; requires warm water

bath before aliquoting.[2]

Boiling Point ~264 °C (760 mmHg)

High boiling point makes it
difficult to remove by rotary
evaporation; requires high-

vacuum distillation.[2]

Density 0.825 g/mL

Less dense than water; forms
the upper layer in aqueous

extractions.[2]

LogP (Octanol/Water) ~5.1

Highly Lipophilic. Practically
insoluble in water.[1][2] Soluble
in DCM, Hexane, DMSO.[1]

Flash Point >100 °C

Class 11IB Combustible Liquid.
[11[2]

Part 3: Synthesis & Reaction Mechanisms

For researchers requiring custom synthesis (e.g., deuterated analogs for metabolic tracking),

two primary pathways are recommended: Classical Grignard and Modern Radical Coupling.[1]

Method A: Radical Hydroacylation (Atom Economy)

A modern approach utilizing aldehyde feedstocks, avoiding the harsh conditions of Grignard

reagents.[1] This method couples terminal alkenes with aldehydes.[1][2]

e Reagents: Oct-1-ene + Pentanal.[2]

» Catalyst: Cobalt or Nickel catalyst (or peroxide initiator).[1][2]

» Mechanism: Acyl radical generation followed by anti-Markovnikov addition to the alkene.[2]
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Figure 2: Convergent synthesis of 5-tridecanone via radical hydroacylation of pentanal and
oct-1-ene.[2]

Method B: Classical Grighard Oxidation
e Grignard Formation: 1-Bromooctane + Mg

Octylmagnesium bromide.[1][2]
» Addition: Reaction with Pentanal
Tridecan-5-ol.[1][2]
» Oxidation: Jones Oxidation or Swern Oxidation of Tridecan-5-ol

Tridecan-5-one.[2]

Part 4: Analytical Identification (Mass Spectrometry)

When validating the identity of 5-tridecanone, the Mass Spectrum (El, 70eV) is the gold
standard.[1] The molecule undergoes a characteristic McLafferty Rearrangement.[2]

Fragmentation Logic
e Molecular lon (
): m/z 198.[2]

e Alpha Cleavage: Breaks the C-C bond next to the carbonyl.[2]

o Loss of Butyl (
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): Peak at m/z 141.[2]
o Loss of Octyl (
): Peak at m/z 85.[2]
o McLafferty Rearrangement: Requires a
-hydrogen.[1][2]
o Pathway: The oxygen abstracts a

-hydrogen from the octyl chain, leading to cleavage of the

-bond.

o Result: Formation of an enol radical cation (m/z 86) and a neutral alkene (1-hexene).[2]

Molecular lon (M+)
m/z 198

- C6H12 (Neutral Alkene)

Primary Fragmentation Channels

Alpha Cleavage A Alpha Cleavage B McLafferty Rearrangement

[M - Butyl]+ [M - Octyl]+ (Base Peak Region)
m/z 141 m/z 85 m/z 86

Click to download full resolution via product page

Figure 3: Mass spectrometry fragmentation pathways identifying 5-tridecanone.[2] The m/z 86
peak is diagnostic.

Part 5: Biological & Pharmaceutical Applications
Natural Product Metabolite
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Research indicates 5-tridecanone is a secondary metabolite in:

» Trichoderma species: A biocontrol fungus where the ketone may act as a signaling molecule
or antimicrobial agent.[2]

o Glycyrrhiza glabra (Licorice): Identified in root extracts, showing correlation with
antiproliferative effects against nasopharyngeal carcinoma (NPC) cells.[1][2][7] It is
hypothesized to regulate long non-coding RNA (IncRNA) expression.[1][2][7]

Olfactory Modulation

In sensory science, 5-tridecanone is investigated for its ability to suppress specific malodor
receptors (e.g., TAARS), making it a candidate for advanced deodorizing formulations in
personal care or veterinary products.[1]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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